4-(4-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-(4-methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C24H23N3S/c1-17-12-14-27(15-13-17)23-20-16-21(18-8-4-2-5-9-18)28-24(20)26-22(25-23)19-10-6-3-7-11-19/h2-11,16-17H,12-15H2,1H3
• InChI Key: LUYPPNGISUSDIL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C3C=C(SC3=NC(=N2)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H23N3S
• Molecular Weight: 385.5 g/mol

Description

The compound “4-(4-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives has been described in various studies. For instance, one method involves the use of hydrazine, ethylhydrazine, or propan-2-ylhydrazine, followed by reactions with p-TsOH, K2CO3, pyridyl boronic acid, and TFA.

Molecular Structure Analysis

The molecular structure of “4-(4-Methylpiperidin-1-yl)-2,6-diphenylthieno[2,3-d]pyrimidine” is complex, with a pyrimidine-fused heterocycle at position 4 of the pyrazole being critical for FLT3 and CDK inhibition.

Scientific Research Applications

.

.

Pyrido[2,3-d]pyrimidine derivatives, which are structurally related to the compound , have been synthesized and evaluated in vitro as novel lipoxygenase (LOX) inhibitors. .

.

.

.